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Introduction

Methyl formate (HCOOCHS3), also known as methyl methanoate, is the simplest carboxylic acid
ester. It is a colorless, volatile liquid with a characteristic ethereal odor.[1] Due to its versatile
properties, it finds applications as a solvent, a blowing agent for foams, a fumigant, and a
precursor in various chemical syntheses.[1][2] A thorough understanding of its physical
constants is paramount for its safe handling, application, and for the design and optimization of
processes in which it is utilized. This guide provides an in-depth overview of the key physical
constants of methyl formate, supported by detailed experimental methodologies.

Core Physical and Chemical Properties

A summary of the fundamental physical and chemical identifiers for methyl formate is
presented below.
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Property Value Reference
Molecular Formula C2H402 [31141[5]
Molecular Weight 60.05 g/mol [B1I4151[61[7]
CAS Number 107-31-3 [8][9][10]
Appearance Colorless liquid [11[5]16]
Odor Pleasant, ethereal [1][4][6]

Tabulated Physical Constants

The following tables provide a detailed compilation of the key physical constants of methyl
formate, crucial for experimental and industrial applications.

Thermodynamic Properties

Property Value Conditions Reference
Boiling Point 32 °C (305 K; 90 °F) at 760 mmHg [1][6]
_ _ -100 °C (-148 °F; 173
Melting Point K [11elsiii]
Heat of Vaporization 27.9 kd/mol [12]

Physical Properties

Property Value Conditions Reference
Density 0.98 g/cm?3 at 20 °C [1][6]

Vapor Pressure 634 hPa (476 mmHg) at 20 °C [1][6]
Vapor Density 2.1 (vs air) [4181[11]

Refractive Index 1.343 at 20 °C [3B114]18]1[11]
Surface Tension 24.1 mN/m at 20 °C

Viscosity 0.35cP at 20 °C
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Solubility Data

Solvent Solubility Conditions Reference
Water 30% (300 g/L) at 20 °C [1][41[6]
Ethanol Miscible [2][4]

Diethyl Ether Miscible [6]

Chloroform Soluble [2][4]

Safety and Flammability Data

Property Value Reference
Flash Point -19 °C (-2 °F) [6][71[8][13]
Autoignition Temperature 449 °C (840 °F) [6][11]
Flammability Limits in Air 5-23% (by volume) [4118][13][14]

Experimental Protocols

The accurate determination of physical constants is fundamental to chemical research. Below
are detailed methodologies for measuring some of the key properties of methyl formate.

Determination of Boiling Point (Distillation Method)

The boiling point of a volatile liquid like methyl formate can be accurately determined using
simple distillation.[1]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (with appropriate range)
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e Heating mantle or water bath
» Boiling chips
Procedure:

o Assemble the distillation apparatus. The thermometer bulb should be positioned just below
the side arm of the distillation flask to ensure it measures the temperature of the vapor in
equilibrium with the boiling liquid.

e Place a known volume of methyl formate and a few boiling chips into the distillation flask.
e Begin heating the flask gently.

e Record the temperature at which the liquid begins to boil and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point.[1]

e The pressure at which the determination is made should also be recorded, as boiling point is
pressure-dependent.

Determination of Density (Pychometer Method)

The density of a liquid can be determined with high precision using a pycnometer.[10]
Apparatus:

¢ Pycnometer (a glass flask with a precise volume)

e Analytical balance

o Constant temperature bath

Procedure:

e Clean and dry the pycnometer thoroughly and determine its mass (m1).

 Fill the pycnometer with distilled water of a known temperature and determine the mass (mz).
The volume of the pycnomor can be calculated using the known density of water at that
temperature.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Empty and dry the pycnometer, then fill it with methyl formate at the same temperature and
determine the mass (ms).

e The mass of the methyl formate is (ms - ma).

e The density is calculated by dividing the mass of the methyl formate by the volume of the
pycnometer.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance.

Apparatus:

e Abbe refractometer

o Constant temperature water circulator

Procedure:

» Calibrate the Abbe refractometer using a standard liquid with a known refractive index.
e Ensure the prism surfaces are clean and dry.

o Apply a few drops of methyl formate to the surface of the prism.

o Close the prisms and allow the sample to reach thermal equilibrium with the instrument,
which is maintained at a constant temperature (typically 20 °C).

o Adjust the refractometer until the dividing line between the light and dark fields is sharp and
centered in the crosshairs of the eyepiece.

o Read the refractive index from the instrument's scale.

Mandatory Visualizations
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Caption: Interrelationship of Methyl Formate's Physical Properties.
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Caption: Workflow for Boiling Point Determination by Distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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